Cas no 36099-39-5 (2-Oxiranol, 2-acetate)

• Product Name: 2-Oxiranol, 2-acetate
• CAS No: 36099-39-5
• MF: C₄H₆O₃
• MW: 102.088641643524
• CID: 311382
• PubChem ID: 160259
• Update Time: 2025-04-19

2-Oxiranol, 2-acetate Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranol, 2-acetate
• 2-oxiranol, acetate
• Oxiran-2-yl acetate
• Oxiranol, acetate
• 36099-39-5
• Acetoxyoxirane
• SCHEMBL3024710
• Acetoxyoxiran
• DTXSID80957503

• Inchi： 1S/C4H6O3/c1-3(5)7-4-2-6-4/h4H,2H2,1H3
• InChI Key： PTLPNBKWIDVXHN-UHFFFAOYSA-N
• SMILES： O1CC1OC(C)=O

Computed Properties

• Exact Mass: 102.03168
• Monoisotopic Mass: 102.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.83